![molecular formula C29H36O16 B1233519 Suspensaside CAS No. 84213-44-5](/img/structure/B1233519.png)
Suspensaside
Overview
Description
Suspensaside is a group of stereoisomers with the chemical formula C₂₉H₃₆O₁₆ . It is found in the Forsythia suspensa plant . There is also a variant called Suspensaside A, which is another group of stereoisomers with the chemical formula C₂₉H₃₄O₁₅ .
Molecular Structure Analysis
The structure of Suspensaside was established as DL-β, 3, 4-trihydroxyphenethyl-O-α-L-rhamnopyranosyl-(1→6)-4-O-caffeoyl-β-D-glucopyranoside based on the analysis of the carbon-13 nuclear magnetic resonance spectrum and chemical evidence .
Physical And Chemical Properties Analysis
Suspensaside has a molecular weight of 640.58654 . Its physical properties such as hardness, topography, and hydrophilicity would be important parameters in its biological evaluation .
Scientific Research Applications
Phytochemistry and Pharmacology of Forsythia suspensa
Forsythia suspensa, known in traditional Chinese medicine as Forsythiae Fructus, is commonly used to treat various ailments like pyrexia, inflammation, and infections. Over 230 compounds, including lignans and phenylethanoid glycosides, have been identified from this plant. Compounds like forsythiaside and suspensaside exhibit anti-inflammatory, antioxidant, antibacterial, antiviral, anti-cancer, and anti-allergy effects. Interestingly, different harvest times yield variations in chemical composition, affecting their pharmacological properties. Forsythiae Fructus is notable for its heat-clearing and detoxifying effects in traditional Chinese medicine, supported by its anti-inflammatory and antioxidant activities. This comprehensive understanding of F. suspensa paves the way for future research, especially in vivo and clinical studies, to further explore its traditional uses and modern applications (Wang et al., 2018).
Chemical Composition and Isolation Techniques
Suspensaside, along with other compounds like forsythiaside and caffeoyl glycosides, has been isolated from Forsythia suspensa. The isolation of these compounds, particularly suspensaside, has been achieved through various techniques, including high-speed counter-current chromatography. These methods have been crucial for obtaining pure compounds for further study. The isolation and purification processes contribute significantly to the understanding and application of these compounds in scientific research, offering insight into their potential therapeutic applications (Yang et al., 2013).
Antibacterial Activity
Suspensaside has shown notable antibacterial activity. In a study, it exhibited effectiveness against Staphylococcus aureus, highlighting its potential as a therapeutic agent. This activity aligns with the traditional use of Forsythia suspensa in treating infections and provides a scientific basis for its application in modern medicine (Nishibe et al., 1982).
properties
IUPAC Name |
[(2R,3S,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)-2-hydroxyethoxy]-4,5-dihydroxy-2-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H36O16/c1-12-22(36)23(37)25(39)28(43-12)42-11-20-27(45-21(35)7-3-13-2-5-15(30)17(32)8-13)24(38)26(40)29(44-20)41-10-19(34)14-4-6-16(31)18(33)9-14/h2-9,12,19-20,22-34,36-40H,10-11H2,1H3/b7-3+/t12-,19?,20+,22-,23+,24+,25+,26+,27+,28+,29+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAXBXCJUSPUULA-RHTWPPHESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCC(C3=CC(=C(C=C3)O)O)O)O)O)OC(=O)C=CC4=CC(=C(C=C4)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OCC(C3=CC(=C(C=C3)O)O)O)O)O)OC(=O)/C=C/C4=CC(=C(C=C4)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H36O16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
640.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Suspensaside | |
CAS RN |
84213-44-5 | |
Record name | Suspensaside | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084213445 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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